![molecular formula C30H32N2O3 B1610111 3-[4-(Diethylamino)-2-ethoxyphenyl]-3-(1,2-dimethyl-1H-indol-3-YL)phthalide CAS No. 38880-20-5](/img/structure/B1610111.png)
3-[4-(Diethylamino)-2-ethoxyphenyl]-3-(1,2-dimethyl-1H-indol-3-YL)phthalide
Overview
Description
3-[4-(Diethylamino)-2-ethoxyphenyl]-3-(1,2-dimethyl-1H-indol-3-YL)phthalide is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound is commonly referred to as DEEP-1 and belongs to the class of phthalide derivatives. DEEP-1 has been shown to possess a range of biological activities, including anti-cancer, anti-inflammatory, and anti-oxidant properties.
Scientific Research Applications
DEEP-1 has been extensively studied for its potential therapeutic applications. One of the most promising applications of DEEP-1 is in the treatment of cancer. Studies have shown that DEEP-1 inhibits the growth of various cancer cells, including breast, lung, and prostate cancer cells. DEEP-1 has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
In addition to its anti-cancer properties, DEEP-1 has also been shown to possess anti-inflammatory and anti-oxidant properties. These properties make DEEP-1 a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases, such as arthritis, diabetes, and cardiovascular diseases.
Mechanism of Action
The mechanism of action of DEEP-1 is not fully understood. However, studies have shown that DEEP-1 inhibits the expression of various proteins that are involved in cancer cell growth and survival. DEEP-1 has also been shown to induce the expression of proteins that are involved in apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
DEEP-1 has been shown to possess a range of biochemical and physiological effects. Studies have shown that DEEP-1 inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. DEEP-1 has also been shown to possess anti-inflammatory and anti-oxidant properties, which make it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of DEEP-1 is its potential therapeutic applications in the treatment of cancer, inflammation, and oxidative stress-related diseases. DEEP-1 has also been shown to possess high purity and high yield when synthesized using the optimized method. However, one of the limitations of DEEP-1 is its limited solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of DEEP-1. One direction is the optimization of the synthesis method to improve the solubility of DEEP-1 in water. Another direction is the study of the pharmacokinetics and pharmacodynamics of DEEP-1 in vivo. Further studies are also needed to fully understand the mechanism of action of DEEP-1 and its potential therapeutic applications in the treatment of cancer, inflammation, and oxidative stress-related diseases.
properties
IUPAC Name |
3-[4-(diethylamino)-2-ethoxyphenyl]-3-(1,2-dimethylindol-3-yl)-2-benzofuran-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H32N2O3/c1-6-32(7-2)21-17-18-25(27(19-21)34-8-3)30(24-15-11-9-13-22(24)29(33)35-30)28-20(4)31(5)26-16-12-10-14-23(26)28/h9-19H,6-8H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBMDFKAEMYQIHN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC(=C(C=C1)C2(C3=CC=CC=C3C(=O)O2)C4=C(N(C5=CC=CC=C54)C)C)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H32N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10959656 | |
Record name | 3-[4-(Diethylamino)-2-ethoxyphenyl]-3-(1,2-dimethyl-1H-indol-3-yl)-2-benzofuran-1(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10959656 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
468.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
38880-20-5 | |
Record name | 3-[4-(Diethylamino)-2-ethoxyphenyl]-3-(1,2-dimethyl-1H-indol-3-yl)-1(3H)-isobenzofuranone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=38880-20-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(4-(Diethylamino)-2-ethoxyphenyl)-3-(1,2-dimethyl-1H-indol-3-yl)phthalide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038880205 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-[4-(Diethylamino)-2-ethoxyphenyl]-3-(1,2-dimethyl-1H-indol-3-yl)-2-benzofuran-1(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10959656 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-[4-(diethylamino)-2-ethoxyphenyl]-3-(1,2-dimethyl-1H-indol-3-yl)phthalide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.233 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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